Cas no 31329-58-5 (Cevane-3,4,14,15,16,20-hexol,4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3b,4a,15a,16b)-)

• Product Name: Cevane-3,4,14,15,16,20-hexol,4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3b,4a,15a,16b)-
• CAS No: 31329-58-5
• MF: C₃₆H₅₁NO₁₀
• MW: 657.790851831436
• CID: 315493
• PubChem ID: 5171637
• Update Time: 2025-04-19

Cevane-3,4,14,15,16,20-hexol,4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3b,4a,15a,16b)- Chemical and Physical Properties

Names and Identifiers

• Cevane-3,4,14,15,16,20-hexol,4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3b,4a,15a,16b)-
• 31329-58-5
• Veratroylzygadenine
• Veratroylzygadenin
• Cevane-3,4,14,15,16,20-hexol, 4,9-epoxy-, 3-(3,4-dimethoxybenzoate), (3beta,4alpha,15alpha,16beta)-
• NS00094304

• Inchi： 1S/C36H51NO10/c1-18-6-11-26-33(3,41)28-20(17-37(26)16-18)21-15-34-25(35(21,42)30(39)29(28)38)10-9-24-32(34,2)13-12-27(36(24,43)47-34)46-31(40)19-7-8-22(44-4)23(14-19)45-5/h7-8,14,18,20-21,24-30,38-39,41-43H,6,9-13,15-17H2,1-5H3
• InChI Key： LQZYJVWXEFXUJG-UHFFFAOYSA-N
• SMILES： O1C2(C(CCC3(C)C2CCC2C4(C(C(C5C(C)(C6CCC(C)CN6CC5C4CC132)O)O)O)O)OC(C1C=CC(=C(C=1)OC)OC)=O)O

Computed Properties

• Exact Mass: 657.351297
• Monoisotopic Mass: 657.351297
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 47
• Rotatable Bond Count: 5
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158
• XLogP3: 2.1

Experimental Properties

• Density: 1.41
• Boiling Point: 774.6°Cat760mmHg
• Flash Point: 422.3°C
• Refractive Index: 1.648

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cerveratrum-type alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Cerveratrum-type alkaloids